Cas no 570-88-7 (Cholest-4-ene-3β,6b-diol)

• Product Name: Cholest-4-ene-3β,6b-diol
• CAS No: 570-88-7
• MF: C₂₇H₄₆O₂
• MW: 402.652948856354
• CID: 383447
• PubChem ID: 273683
• Update Time: 2025-04-19

Cholest-4-ene-3β,6b-diol Chemical and Physical Properties

Names and Identifiers

• Cholest-4-ene-3,6-diol,(3b,6b)-
• 17-(1,5-dimethylhexyl)-10,13-dimethyl-2,3,6,7,8,9,10,11,12,13,14,15,16,17-tetradecahydro-1H-cyclopenta[a]phenanthrene-3,6-diol
• Cholest-4-ene-3,6-diol
• 10,13-dimethyl-17-(6-methylheptan-2-yl)-2,3,6,7,8,9,11,12,14,15,16,17-dodecahydro-1H-cyclopenta[a]phenanthrene-3,6-diol
• SCHEMBL14027264
• DTXSID80972493
• NSC-119068
• 570-88-7
• AKOS024419916
• NSC119068
• CID 273683
• Cholest-4-ene-3β,6b-diol

• Inchi： 1S/C27H46O2/c1-17(2)7-6-8-18(3)21-9-10-22-20-16-25(29)24-15-19(28)11-13-27(24,5)23(20)12-14-26(21,22)4/h15,17-23,25,28-29H,6-14,16H2,1-5H3
• InChI Key： LZHRRGGNNXYJOT-UHFFFAOYSA-N
• SMILES： OC1C2=CC(CCC2(C)C2CCC3(C)C(C(C)CCCC(C)C)CCC3C2C1)O

Computed Properties

• Exact Mass: 402.34998
• Monoisotopic Mass: 402.349780706g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 29
• Rotatable Bond Count: 5
• Complexity: 624
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 9
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 7.3
• Topological Polar Surface Area: 40.5Ų

Experimental Properties

• PSA: 40.46

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives Cholestane steroids Cholesterols and derivatives
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives Cholesterols and derivatives